
5,5'-methylenediisophthalic acid molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5,5'-Methylenediisophthalic acid

Cat. No.: B3045267 Get Quote

An In-depth Technical Guide to 5,5'-Methylenediisophthalic Acid

This technical guide provides a comprehensive overview of the chemical and physical

properties of 5,5'-methylenediisophthalic acid, alongside experimental protocols for its

synthesis and application in the development of Metal-Organic Frameworks (MOFs). This

document is intended for researchers, scientists, and professionals in the fields of chemistry

and drug development.

Core Compound Properties
5,5'-Methylenediisophthalic acid, also known as 3,3',5,5'-tetracarboxydiphenylmethane, is a

tetracarboxylic acid that serves as a versatile organic linker in the synthesis of coordination

polymers and MOFs. Its rigid structure and multiple coordination sites make it a subject of

interest for creating porous materials with potential applications in gas storage, catalysis, and

drug delivery.

Quantitative Data Summary
The key physicochemical properties of 5,5'-methylenediisophthalic acid are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₇H₁₂O₈ [1][2][3]

Molecular Weight 344.277 g/mol [1]

Exact Mass 344.05321734 u [1]

Melting Point 324-331 °C [1]

Boiling Point (Predicted) 729.5 ± 60.0 °C [1]

Density (Predicted) 1.572 ± 0.06 g/cm³ [1]

LogP 2.07020 [1]

Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor

Count
8 [1]

Rotatable Bond Count 6 [1]

Complexity 465 [1]

CAS Number 10397-52-1 [1][2][3]

Experimental Protocols
Detailed methodologies for the synthesis of related compounds and their application in the

formation of MOFs are outlined below. These protocols are provided to illustrate the practical

application of diisophthalic acid derivatives in materials science.

Synthesis of 5-Hydroxyisophthalic Acid
A general procedure for the synthesis of a related compound, 5-hydroxyisophthalic acid, from

dimethyl 5-hydroxyisophthalate is as follows[4]:

Dissolution: Dissolve dimethyl 5-hydroxyisophthalate (40 g, 19.03 mmol) in tetrahydrofuran

(THF, 10 mL).

Hydrolysis: Add aqueous lithium hydroxide (20 mL, 2 M) to the solution.
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Reaction: Stir the reaction mixture at 40 °C overnight.

Solvent Removal: Upon completion of the reaction, remove the THF by distillation under

reduced pressure.

Precipitation: Adjust the pH of the remaining aqueous solution to approximately 2 with 6N

hydrochloric acid to precipitate the product.

Isolation: Collect the precipitated 5-hydroxyisophthalic acid by filtration.

Drying: Dry the collected white solid product in a vacuum oven. This process yields

approximately 20 g (58%) of 5-hydroxyisophthalic acid.

Synthesis of a Zn(II) Metal-Organic Framework using a
Diisophthalic Acid Derivative
The following protocol describes the synthesis of a Zinc-based MOF using 5,5'-(1,4-

phenylenebis(methyleneoxy))diisophthalic acid (a derivative of the topic compound) as the

organic linker[5]:

Solution Preparation: Prepare a homogenous solution containing:

H₄L (5,5'-(1,4-phenylenebis(methyleneoxy))diisophthalic acid): 0.15 mmol, 0.070 g

bbi (1,1′-(1,4-butanediyl)bis(imidazole)): 0.25 mmol, 0.074 g

Zn(NO₃)₂·6H₂O: 0.40 mmol, 0.119 g

Deionized Water: 10 mL

HNO₃/H₂O (v/v = 1:1): 2 drops

Stirring: Stir the solution for 30 minutes.

Reaction: Transfer the solution into a 25 mL Teflon-lined reactor, seal, and heat to 180 °C for

three days.

Cooling: Cool the reactor at a rate of 5 °C/h.
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Product Formation: Colorless block-like crystals of the Zn(II) MOF are formed with a 72%

yield based on zinc.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the synthesis process and a potential application workflow for

MOFs derived from diisophthalic acid linkers.
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Caption: Hydrothermal synthesis workflow for a Metal-Organic Framework.
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Photocatalytic Degradation
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Caption: Application of MOFs in the photocatalytic degradation of water pollutants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5,5'-Methylenediisophthalic acid｜lookchem [lookchem.com]

2. 5,5'-Methylenediisophthalic acid - H4MDIP - SIKÉMIA [sikemia.com]

3. 10397-52-1|5,5'-Methylenediisophthalic acid| Ambeed [ambeed.com]

4. 5-Hydroxyisophthalic acid synthesis - chemicalbook [chemicalbook.com]

5. New 5,5-(1,4-Phenylenebis(methyleneoxy)diisophthalic Acid Appended Zn(II) and Cd(II)
MOFs as Potent Photocatalysts for Nitrophenols - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [5,5'-methylenediisophthalic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3045267?utm_src=pdf-body-img
https://www.benchchem.com/product/b3045267?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL4482461.htm
https://sikemia.com/shop/55-methylenediisophthalic-acid-h4mdip/
https://www.ambeed.com/products/10397-52-1.html
https://www.chemicalbook.com/synthesis/5-hydroxyisophthalic-acid.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10608887/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10608887/
https://www.benchchem.com/product/b3045267#5-5-methylenediisophthalic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b3045267#5-5-methylenediisophthalic-acid-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3045267#5-5-methylenediisophthalic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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